Cas no 1153467-73-2 (2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide)

• Product Name: 2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide
• CAS No: 1153467-73-2
• MF: C₁₂H₁₀Cl₂N₂OS
• MW: 301.191599369049
• CID: 5685544
• PubChem ID: 43396649
• Update Time: 2025-10-29

2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1153467-73-2
• EN300-24035813
• AKOS009016986
• 2,6-dichloro-N-methyl-N-(thiophen-3-ylmethyl)pyridine-4-carboxamide
• 2,6-dichloro-N-methyl-N-[(thiophen-3-yl)methyl]pyridine-4-carboxamide
• Z91151141
• 2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide

• Inchi： 1S/C12H10Cl2N2OS/c1-16(6-8-2-3-18-7-8)12(17)9-4-10(13)15-11(14)5-9/h2-5,7H,6H2,1H3
• InChI Key： AACQTHSUIZJFPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(N(C)CC1=CSC=C1)=O

Computed Properties

• Exact Mass: 299.989
• Monoisotopic Mass: 299.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide

Comprehensive Overview of 2,6-Dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide (CAS No. 1153467-73-2)

2,6-Dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide (CAS No. 1153467-73-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyridine-carboxamide backbone and thiophene moiety, exhibits versatile applications in drug discovery and crop protection. Its molecular structure combines a dichloropyridine core with a methyl-thiophene substituent, making it a promising candidate for targeted biological activity.

In recent years, the demand for heterocyclic compounds like 2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide has surged due to their role in developing novel pharmaceutical intermediates and agrochemical formulations. Researchers are particularly interested in its potential as a bioactive scaffold, with studies exploring its interactions with enzymes and receptors. The compound’s CAS No. 1153467-73-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

One of the key trends driving interest in this compound is the growing focus on sustainable agriculture and green chemistry. As farmers and agrochemical companies seek eco-friendly alternatives, 2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide is being investigated for its potential to enhance crop yields while minimizing environmental impact. Its thiophene component, in particular, is known for contributing to the stability and efficacy of agrochemicals, aligning with the global push for precision farming solutions.

In the pharmaceutical sector, this compound’s pyridine-carboxamide structure is being explored for its role in designing small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, researchers are examining its applicability in treating conditions such as inflammatory diseases and metabolic disorders. The methyl-thiophene group adds lipophilicity, which can improve drug bioavailability—a critical factor in modern drug development.

From a synthetic chemistry perspective, CAS No. 1153467-73-2 represents a fascinating case study in molecular design and structure-activity relationships. Its synthesis often involves multi-step reactions, including amide coupling and halogenation, which are topics of interest for chemists optimizing scalable production methods. The compound’s purity and stability are also frequently discussed in forums dedicated to analytical chemistry and quality control.

Another area of exploration is the compound’s potential in material science. The integration of thiophene derivatives into conductive polymers has opened doors for applications in organic electronics and sensors. While 2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide is primarily studied for its biological activity, its structural features may also contribute to advancements in smart materials.

In summary, 2,6-dichloro-N-methyl-N-(thiophen-3-yl)methylpyridine-4-carboxamide (CAS No. 1153467-73-2) is a multifaceted compound with broad implications across industries. Its pyridine and thiophene motifs make it a valuable subject for research in drug discovery, agrochemical innovation, and material science. As scientific inquiries continue to evolve, this compound is poised to remain a focal point for advancements in synthetic chemistry and applied sciences.